ethyl-(1-methyl-1H-pyrazol-3-ylmethyl)-amine
Cat. No. B8723355
Key on ui cas rn:
952194-96-6
M. Wt: 139.20 g/mol
InChI Key: JAEGNPQVVDHAID-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Name
Identifiers
|
REACTION_SMILES
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[CH2:12]1[O:13][CH2:14][CH2:15][CH2:16]1.[CH3:1][n:2]1[n:3][c:4]([CH:7]=[O:8])[cH:5][cH:6]1.[CH3:9][CH2:10][NH2:11]>>[CH3:1][n:2]1[n:3][c:4]([CH2:7][NH:11][CH2:10][CH3:9])[cH:5][cH:6]1
|
Inputs
Step One
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Name
|
|
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Quantity
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Extracted from reaction SMILES
|
|
Type
|
reactant
|
|
Smiles
|
C1CCOC1
|
|
Name
|
|
|
Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
|
Smiles
|
Cn1ccc(C=O)n1
|
|
Name
|
|
|
Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
|
Smiles
|
CCN
|
Outcomes
Product
|
Name
|
|
|
Type
|
product
|
|
Smiles
|
CCNCc1ccn(C)n1
|
Source
|
Source
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Open Reaction Database (ORD) |
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Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
